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Compound Name: BMS 695735
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For Researchers, Scientists, and Drug Development Professionals

Introduction

BMS-6905735 is a potent and selective dual inhibitor of the epidermal growth factor receptor
(EGFR) and human epidermal growth factor receptor 2 (HER2) kinases. These receptors are
key components of signaling pathways that regulate cell proliferation, survival, and
differentiation. Dysregulation of the EGFR/HER?2 signaling cascade is a hallmark of various
human cancers, making it a critical target for therapeutic intervention. Understanding the
precise methodology for preparing stock solutions of BMS-6905735 is fundamental for accurate
and reproducible in vitro and in vivo studies.

Quantitative Data Summary

For ease of reference, the following table summarizes key quantitative information for BMS-
6905735 and related compounds.
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Parameter Value Compound Notes

Potency against

IC50 (HER1) 20 nM BMS-599626

EGFR.[1]

Potency against
IC50 (HER2) 30 nM BMS-599626

HER2.[1]

A stock solution of 25

- ] mg/mL in DMSO has

Solubility Soluble in DMSO BMS-509744

been reported for a

similar compound.[2]

10% DMSO. 40% A suitable vehicle for
0 , 0

In vivo Vehicle PEG300, 5% Tween- BMS-509744
80, 45% Saline

in vivo administration
of a similar

compound.[2]

Signaling Pathway

BMS-6905735 targets the EGFR and HER2 receptor tyrosine kinases. Upon ligand binding (in
the case of EGFR) or heterodimerization, these receptors undergo autophosphorylation,
initiating a cascade of downstream signaling events. Major pathways activated include the
RAS/MEK/MAPK and PI3K/AKT pathways, which are crucial for cell proliferation, survival, and
invasion.[3][4] By inhibiting the kinase activity of EGFR and HER2, BMS-6905735 effectively
blocks these downstream signals, leading to cell cycle arrest and apoptosis in cancer cells
dependent on these pathways.
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EGFR/HER2 signaling pathway and the inhibitory action of BMS-6905735.

Experimental Protocol: Preparation of BMS-6905735
Stock Solution

This protocol provides a general guideline for preparing a stock solution of BMS-6905735. The
exact solubility should be confirmed with the specific batch of the compound from the supplier.
Based on data from similar compounds, Dimethyl Sulfoxide (DMSO) is the recommended
solvent.[2][5][6]

Materials:

e BMS-6905735 powder

e Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade
« Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

o Vortex mixer

o Pipettes and sterile filter tips

Procedure:

o Determine the Desired Stock Concentration: Based on experimental needs, determine the
target concentration of the stock solution (e.g., 10 mM or 25 mg/mL). Note: It is crucial to first
test the solubility of a small amount of the compound to ensure it dissolves completely at the
desired concentration.

o Weigh the Compound: Accurately weigh the required amount of BMS-6905735 powder using
a calibrated analytical balance in a sterile environment.

e Dissolution:
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o Transfer the weighed powder to a sterile microcentrifuge tube or vial.
o Add the calculated volume of anhydrous DMSO to the tube.

o Vortex the solution thoroughly until the compound is completely dissolved. Gentle warming
(e.g., in a 37°C water bath) may aid dissolution, but care should be taken to avoid
degradation of the compound.

 Sterilization (Optional): If required for cell culture experiments, the stock solution can be
sterilized by passing it through a 0.22 um syringe filter.

 Aliquoting and Storage:

o Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

o Store the aliquots at -20°C or -80°C for long-term storage. When stored properly, stock
solutions in DMSO are typically stable for several months.

Example Calculation for a 10 mM Stock Solution:
e Molecular Weight of BMS-6905735: (Obtain from supplier's data sheet)
e To prepare 1 mL of a 10 mM stock solution:
o Mass (mg) = 10 mmol/L* 1 mL* (1 L/1000 mL) * Molecular Weight ( g/mol ) * 1000 mg/g

Experimental Workflow

The following diagram illustrates a typical workflow for utilizing the BMS-6905735 stock solution
in a cell-based assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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